Cas no 669088-82-8 (1,2-Cyclopropanedimethanol, 3,3-difluoro-, (1R,2R)-)

• Product Name: 1,2-Cyclopropanedimethanol, 3,3-difluoro-, (1R,2R)-
• CAS No: 669088-82-8
• MF: C₅H₈F₂O₂
• MW: 138.112628936768
• CID: 4126014
• PubChem ID: 21044034
• Update Time: 2025-04-24

1,2-Cyclopropanedimethanol, 3,3-difluoro-, (1R,2R)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Cyclopropanedimethanol, 3,3-difluoro-, (1R,2R)-
• AB85429
• 405150-88-1
• [2,2-DIFLUORO-3-(HYDROXYMETHYL)CYCLOPROPYL]METHANOL
• [(1R,3R)-2,2-difluoro-3-(hydroxymethyl)cyclopropyl]methanol
• F2147-3997
• 1393563-23-9
• 669088-82-8
• KSYJIMLAIWGZHF-UHFFFAOYSA-N
• AKOS026716796
• 1,2-Cyclopropanedimethanol, 3,3-difluoro-, (1R,2R)-rel-
• (3,3-difluorocyclopropane-1,2-diyl)dimethanol
• 911210-82-7
• 1,2-Cyclopropanedimethanol, 3,3-difluoro-, (1S,2S)-
• SCHEMBL5834985

• Inchi： 1S/C5H8F2O2/c6-5(7)3(1-8)4(5)2-9/h3-4,8-9H,1-2H2/t3-,4-/m0/s1
• InChI Key： KSYJIMLAIWGZHF-IMJSIDKUSA-N
• SMILES： [C@@H]1(CO)C(F)(F)[C@H]1CO

Computed Properties

• Exact Mass: 138.04923582Da
• Monoisotopic Mass: 138.04923582Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 40.5Ų